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Introduction

TPOO03 is a non-selective benzodiazepine site agonist of the y-aminobutyric acid type A
(GABAA) receptor. Initially investigated for its potential as a selective modulator, subsequent
research has demonstrated its activity across multiple GABAA receptor subtypes containing al,
a2, and a3 subunits.[1][2] As a positive allosteric modulator, TP0O03 enhances the effect of
GABA, the primary inhibitory neurotransmitter in the central nervous system, leading to an
increased influx of chloride ions and subsequent hyperpolarization of the neuron. This
modulation of inhibitory neurotransmission makes TP003 a valuable tool for investigating the
role of GABAA receptors in various physiological and pathological processes.

These application notes provide detailed protocols for characterizing the electrophysiological
effects of TPOO3 using patch-clamp and multi-electrode array (MEA) techniques.

Mechanism of Action

TPO0O03 binds to the benzodiazepine site on the GABAA receptor, an interface between the a
and y subunits.[3][4] This binding induces a conformational change in the receptor that
increases its affinity for GABA.[3][4] Consequently, in the presence of TP003, the GABA-gated
chloride channel opens more frequently, leading to an enhanced inhibitory postsynaptic current
(IPSC). This potentiation of GABAergic signaling results in a dampening of neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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